2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol

• IUPAC Name: 2-methoxy-6-[(4-methylpiperidin-1-yl)methyl]-4-nitrophenol
• InChI: InChI=1S/C14H20N2O4/c1-10-3-5-15(6-4-10)9-11-7-12(16(18)19)8-13(20-2)14(11)17/h7-8,10,17H,3-6,9H2,1-2H3
• InChI Key: PEXWMYRDWYZYIS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C(=CC(=C2)[N+](=O)[O-])OC)O
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol, also known as MNPN, is a synthetic compound that belongs to the family of nitrophenols. It has been widely studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol is not fully understood. However, studies have shown that 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol can inhibit the activity of various enzymes, including tyrosine kinase and acetylcholinesterase. 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has also been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects
2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has been shown to have various biochemical and physiological effects. In cancer cells, 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has been shown to induce apoptosis and inhibit cell proliferation. In neurons, 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has been shown to protect against oxidative stress and improve cognitive function. 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has also been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has several advantages for lab experiments. It is a synthetic compound with a high purity, making it suitable for further research. 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol is also stable under various conditions, allowing for long-term storage and use in experiments. However, 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has some limitations for lab experiments. It has low solubility in water, which can limit its use in some experiments. 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol is also a relatively new compound, and more research is needed to fully understand its potential applications.

Future Directions

There are several future directions for 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol research. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study the mechanism of action of 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol in more detail to better understand its effects. Additionally, future research could focus on improving the synthesis method of 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol to increase the yield and purity of the compound. Overall, 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has the potential to be a valuable compound for scientific research and could lead to new treatments for various diseases.

Synthesis Methods

2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol can be synthesized by the reaction of 2-methoxy-4-nitrophenol with 4-methylpiperidine and formaldehyde in the presence of a catalyst. The reaction yields 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol as a yellow solid with a purity of over 95%. The synthesis method has been optimized to improve the yield and purity of 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol, making it suitable for further research.

Scientific Research Applications

2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has also been studied for its potential use in Alzheimer's disease and Parkinson's disease. In these studies, 2-methoxy-6-[(4-methyl-1-piperidinyl)methyl]-4-nitrophenol has been shown to protect neurons from oxidative stress and improve cognitive function.